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7-Acetyl-3-(allylsulfanyl)-6-{4-nitrophenyl}-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine 7-Acetyl-3-(allylsulfanyl)-6-{4-nitrophenyl}-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0938713
InChI: InChI=1S/C21H17N5O4S/c1-3-12-31-21-22-19-18(23-24-21)16-6-4-5-7-17(16)25(13(2)27)20(30-19)14-8-10-15(11-9-14)26(28)29/h3-11,20H,1,12H2,2H3
SMILES: CC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SCC=C)C4=CC=C(C=C4)[N+](=O)[O-]
Molecular Formula: C21H17N5O4S
Molecular Weight: 435.5 g/mol

7-Acetyl-3-(allylsulfanyl)-6-{4-nitrophenyl}-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

CAS No.:

Cat. No.: VC0938713

Molecular Formula: C21H17N5O4S

Molecular Weight: 435.5 g/mol

* For research use only. Not for human or veterinary use.

7-Acetyl-3-(allylsulfanyl)-6-{4-nitrophenyl}-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine -

Specification

Molecular Formula C21H17N5O4S
Molecular Weight 435.5 g/mol
IUPAC Name 1-[6-(4-nitrophenyl)-3-prop-2-enylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone
Standard InChI InChI=1S/C21H17N5O4S/c1-3-12-31-21-22-19-18(23-24-21)16-6-4-5-7-17(16)25(13(2)27)20(30-19)14-8-10-15(11-9-14)26(28)29/h3-11,20H,1,12H2,2H3
Standard InChI Key FMKZXCFXTPFMPK-UHFFFAOYSA-N
SMILES CC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SCC=C)C4=CC=C(C=C4)[N+](=O)[O-]
Canonical SMILES CC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SCC=C)C4=CC=C(C=C4)[N+](=O)[O-]

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